3-(5-ethylfuran-2-yl)-N-(4-methoxyphenyl)propanamide

• IUPAC Name: 3-(5-ethylfuran-2-yl)-N-(4-methoxyphenyl)propanamide
• InChI: InChI=1S/C16H19NO3/c1-3-13-8-9-15(20-13)10-11-16(18)17-12-4-6-14(19-2)7-5-12/h4-9H,3,10-11H2,1-2H3,(H,17,18)
• InChI Key: MOOSDUWLEGHFOT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(O1)CCC(=O)NC2=CC=C(C=C2)OC
• Molecular Formula: C16H19NO3
• Molecular Weight: 273.33 g/mol

Description

3-(5-ethylfuran-2-yl)-N-(4-methoxyphenyl)propanamide, also known as EFMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EFMP is a synthetic compound that can be synthesized using different methods.

Scientific Research Applications

Antioxidant and Anticancer Activity

Research on novel derivatives of 3-[(4-methoxyphenyl)amino]propanehydrazide has demonstrated significant antioxidant and anticancer activities. These compounds, including various moieties such as semicarbazide, thiosemicarbazide, and furan, were tested against human glioblastoma and triple-negative breast cancer cell lines. Some derivatives showed antioxidant activity surpassing that of ascorbic acid and notable cytotoxicity against cancer cell lines, indicating potential applications in developing anticancer therapies (Tumosienė et al., 2020).

Anti-proliferative Activity

Another study on 5-(2-(4-Methoxyphenyl)ethyl)-2-amino-3-methylcarboxylate thiophene (TR560) and its derivatives highlighted pronounced anti-proliferative activity in the mid-nanomolar range with significant tumor cell selectivity. These compounds showed a preference for inhibiting the proliferation of specific tumor cell types, including T-lymphoma and prostate PC-3, without affecting other cell lines. This tumor selectivity suggests a potential avenue for developing targeted cancer therapies (Thomas et al., 2017).

Antimicrobial and Antifungal Activities

Compounds isolated from the endophytic fungus Botryosphaeria dothidea demonstrated antimicrobial, antifungal, and antioxidant activities. Notably, compounds such as stemphyperylenol displayed potent antifungal activity against plant pathogens, while others showed significant DPPH radical scavenging activities. These findings suggest potential applications in developing antimicrobial and antifungal agents, as well as antioxidants (Xiao et al., 2014).

Drug Metabolism and Toxicokinetics

A study involving the preparation of mammalian metabolites of a biaryl-bis-sulfonamide AMPA receptor potentiator using Actinoplanes missouriensis highlighted the application of microbial-based biocatalytic systems. This approach facilitated the production of significant amounts of mammalian metabolites for structural characterization and supported the identification of drug metabolites during clinical investigations. This research underscores the importance of understanding drug metabolism and toxicokinetics in drug development (Zmijewski et al., 2006).